Cas no 2138221-76-6 (1-methyl-5-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazol-4-amine)

• Product Name: 1-methyl-5-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazol-4-amine
• CAS No: 2138221-76-6
• MF: C₁₀H₉F₃N₄
• MW: 242.200471639633
• CID: 5834353
• PubChem ID: 165458553
• Update Time: 2025-06-09

1-methyl-5-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2138221-76-6
• 1-methyl-5-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazol-4-amine
• EN300-737547

• Inchi： 1S/C10H9F3N4/c1-17-9(7(14)5-16-17)8-3-2-6(4-15-8)10(11,12)13/h2-5H,14H2,1H3
• InChI Key： TXSHPFWQMHGSJB-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)C1=C(C=NN1C)N)(F)F

Computed Properties

• Exact Mass: 242.07793079g/mol
• Monoisotopic Mass: 242.07793079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-methyl-5-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazol-4-amine

Introduction to 1-methyl-5-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazol-4-amine (CAS No. 2138221-76-6)

1-methyl-5-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazol-4-amine, with the CAS number 2138221-76-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antitumor properties. The presence of the trifluoromethyl group and the pyridine ring in its structure contributes to its unique pharmacological profile, making it a promising candidate for further research and development.

The chemical structure of 1-methyl-5-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazol-4-amine is characterized by a central pyrazole ring substituted with a methyl group at the 1-position and a 5-(trifluoromethyl)pyridin-2-yl group at the 5-position. The trifluoromethyl group is known for its strong electron-withdrawing effect, which can influence the compound's electronic properties and enhance its binding affinity to various biological targets. The pyridine ring, on the other hand, provides additional structural rigidity and can participate in hydrogen bonding interactions, further modulating the compound's biological activity.

Recent studies have highlighted the potential of 1-methyl-5-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazol-4-amine in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 1-methyl-5-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazol-4-amine has shown promise as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The antitumor activity is attributed to its ability to disrupt cell cycle progression and inhibit angiogenesis, thereby limiting the growth and spread of tumors. These findings suggest that this compound could be a valuable addition to the arsenal of anticancer drugs currently available.

The pharmacokinetic properties of 1-methyl-5-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazol-4-amine have also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Moreover, its low toxicity profile in animal models suggests that it may be well-tolerated in humans. These characteristics are crucial for its potential use as a therapeutic agent in clinical settings.

To further explore the therapeutic potential of 1-methyl-5-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazol-4-amine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in treating various diseases, including inflammatory disorders and cancer. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. As these trials progress, more data will become available to support its use as a viable treatment option.

In conclusion, 1-methyl-5-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazol-4-amine (CAS No. 2138221-76-6) represents a promising candidate for further development in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive target for researchers aiming to develop new therapeutic agents. Ongoing studies and clinical trials will continue to provide valuable insights into its potential applications and safety profile, paving the way for its eventual use in clinical practice.